Cas no 140715-86-2 ((1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione)

(1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione structure

140715-86-2 structure

Product Name:(1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione

CAS No:140715-86-2

MF:C₂₄H₂₁N₅O₄

MW:443.454644918442

CID:163845

Update Time:2023-08-03

(1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione Chemical and Physical Properties

Names and Identifiers

- Spiro[9H-imidazo[1,2-a]indole-9,3'-[1,5](iminomethano)[3H][1,4]oxazepino[3,4-b]quinazoline]-3,7',13'(1'H,2H)-trione,1,4',5',9a-tetrahydro-1',2-dimethyl-, (1'R,2S,3'S,5'S,9aS)-
- Spiro[9H-imidazo[1,2-a]indole-9,3'-[1,5](iminomethano)[3H][1,4]oxazepino[3,4-b]quinazoline]-3,7',13'(1'H,2H)-trione,1,4',5',9
- Fumiquinazoline D
- Spiro[9H-imidazo[1,2-a]indole-9,3'-[1,5](iminomethano)[3H][1,4]oxazepino[3,4-b]quinazoline]-3,7',13'(1'H,2H)-trione,1,4',5',9a-tetrahydro-1',2-dimethyl-, [1'R-[1'a,3'a(2S*,9aS*),5'a]]-
- (1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadec
- (1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione
- Inchi： 1S/C24H21N5O4/c1-12-19(31)28-16-10-6-4-8-14(16)24(22(28)25-12)11-17-18(30)27-23(2,33-24)21-26-15-9-5-3-7-13(15)20(32)29(17)21/h3-10,12,17,22,25H,11H2,1-2H3,(H,27,30)/t12-,17+,22-,23+,24+/m0/s1
- InChI Key： POEYRUBMWIOMTB-YUGBTJNTSA-N
- SMILES： O1[C@]2(C)C3=NC4C=CC=CC=4C(N3[C@@H](C(N2)=O)C[C@@]21C1C=CC=CC=1N1C([C@H](C)N[C@@H]12)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 0
Complexity: 984
Topological Polar Surface Area: 103

(1R,2'S,3'As,12R,14R)-2',12-dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-dihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione Pricemore >>

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Biosynth	QFA71586-1 mg	(1R,2'S,3'aS,12R,14R)-2',12-Dimethylspiro[13-oxa-2,10,17-triazatetracyclo[10.3.2.02,11.04,9]heptadeca-4,6,8,10-tetraene-14,4'-3,3a-d ihydro-2H-imidazo[1,2-a]indole]-1',3,16-trione	140715-86-2		1mg	$450.45	2023-01-03
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